Cas no 74091-50-2 (N,N,2,6-Tetramethylpyrimidin-4-amine hydrochloride)

• Product Name: N,N,2,6-Tetramethylpyrimidin-4-amine hydrochloride
• CAS No: 74091-50-2
• MF: C₈H₁₄ClN₃
• MW: 187.669860363007
• CID: 1081222
• PubChem ID: 73554890
• Update Time: 2025-05-19

N,N,2,6-Tetramethylpyrimidin-4-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• N,N,2,6-Tetramethylpyrimidin-4-amine hydrochloride
• N,N,2,6-Tetramethylpyrimidin-4-aminehydrochloride
• 74091-50-2
• SB56349

• Inchi： 1S/C8H13N3.ClH/c1-6-5-8(11(3)4)10-7(2)9-6;/h5H,1-4H3;1H
• InChI Key： ZOTQIAGEVXDWMH-UHFFFAOYSA-N
• SMILES： Cl.N(C)(C)C1C=C(C)N=C(C)N=1

Computed Properties

• Exact Mass: 187.0876252g/mol
• Monoisotopic Mass: 187.0876252g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 125
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on N,N,2,6-Tetramethylpyrimidin-4-amine hydrochloride

N,N,2,6-Tetramethylpyrimidin-4-amine Hydrochloride (CAS No. 74091-50-2): A Comprehensive Overview

N,N,2,6-Tetramethylpyrimidin-4-amine hydrochloride (CAS No. 74091-50-2) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as TMPA hydrochloride, is a derivative of pyrimidine and has gained attention due to its potential therapeutic properties and its role in various biological processes.

The chemical structure of N,N,2,6-Tetramethylpyrimidin-4-amine hydrochloride consists of a pyrimidine ring with four methyl groups attached at the 2 and 6 positions, and an amine group at the 4 position. The hydrochloride salt form enhances its solubility and stability, making it suitable for various experimental and clinical applications.

Recent studies have highlighted the potential of N,N,2,6-Tetramethylpyrimidin-4-amine hydrochloride in the development of novel therapeutic agents. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory properties. The mechanism of action involves the inhibition of pro-inflammatory cytokines such as TNF-α and IL-6, which are key mediators in inflammatory diseases.

In addition to its anti-inflammatory effects, N,N,2,6-Tetramethylpyrimidin-4-amine hydrochloride has been investigated for its potential as an antiviral agent. Studies have demonstrated that this compound can inhibit the replication of certain viruses by interfering with viral RNA synthesis. This property makes it a promising candidate for the development of antiviral drugs, particularly in the context of emerging viral threats.

The pharmacokinetic properties of N,N,2,6-Tetramethylpyrimidin-4-amine hydrochloride have also been studied extensively. Research indicates that it has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. These properties are crucial for ensuring that the compound can effectively reach its target sites in the body and exert its therapeutic effects without causing significant side effects.

Clinical trials involving N,N,2,6-Tetramethylpyrimidin-4-amine hydrochloride are currently underway to evaluate its safety and efficacy in treating various conditions. Preliminary results from phase I trials have shown that the compound is well-tolerated by patients and exhibits promising therapeutic outcomes. These findings have paved the way for further clinical investigations to explore its potential as a new treatment option.

The synthetic methods for producing N,N,2,6-Tetramethylpyrimidin-4-amine hydrochloride have been optimized to ensure high yields and purity. Common synthetic routes involve the condensation of appropriate precursors followed by subsequent functional group modifications. These methods are scalable and can be adapted for large-scale production to meet industrial demands.

In conclusion, N,N,2,6-Tetramethylpyrimidin-4-amine hydrochloride (CAS No. 74091-50-2) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its anti-inflammatory and antiviral properties, coupled with favorable pharmacokinetic profiles, make it an attractive candidate for further development as a therapeutic agent. Ongoing research and clinical trials will continue to elucidate its full potential and contribute to advancements in healthcare.